Cas no 2229273-99-6 (3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol
• CAS No: 2229273-99-6
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6601847
• PubChem ID: 165881736
• Update Time: 2025-06-09

3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol
• EN300-1820416
• 2229273-99-6

• Inchi： 1S/C12H17NO/c1-8-3-9(2)5-10(4-8)12(13)6-11(14)7-12/h3-5,11,14H,6-7,13H2,1-2H3
• InChI Key： KMIRZMSVESOMLE-UHFFFAOYSA-N
• SMILES： OC1CC(C2C=C(C)C=C(C)C=2)(C1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol

Introduction to 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol (CAS No: 2229273-99-6)

3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol, identified by the CAS number 2229273-99-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core substituted with an amino group and a 3,5-dimethylphenyl moiety, has garnered attention due to its structural complexity and potential biological activities. The unique arrangement of functional groups in this compound makes it a valuable scaffold for the development of novel therapeutic agents.

The cyclobutane ring in 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol contributes to its rigid structure, which can be advantageous in drug design by improving binding affinity and selectivity. The presence of the amino group at the 1-position allows for further derivatization, enabling the creation of a diverse array of analogs with tailored properties. Additionally, the 3,5-dimethylphenyl substituent introduces lipophilicity and electronic modulation, which are critical factors in determining the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such structural motifs in drug discovery. Studies have demonstrated that compounds with cyclobutane rings can exhibit enhanced stability and improved solubility profiles compared to their open-chain counterparts. This has led to increased interest in cyclobutane-based derivatives as candidates for treating a variety of diseases, including inflammatory disorders and neurological conditions.

The amino group in 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol serves as a versatile handle for chemical modifications. It can be acylated, alkylated, or incorporated into more complex structures through condensation reactions. These modifications are essential for optimizing bioactivity and improving metabolic stability. For instance, acylation of the amino group can enhance binding interactions with biological targets, while alkylation may improve solubility or reduce toxicity.

The 3,5-dimethylphenyl moiety is particularly noteworthy due to its ability to modulate electronic properties and hydrophobicity. This substituent can influence both the reactivity and selectivity of the compound. In particular, studies have shown that phenyl rings with electron-withdrawing groups at specific positions can enhance binding affinity to certain enzymes or receptors. This has implications for designing drugs that target specific biological pathways with high precision.

In the context of modern drug discovery, 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol represents an excellent example of how structural diversity can lead to novel therapeutic opportunities. The combination of a rigid cyclobutane core with functionalizable amino and phenyl groups provides a rich platform for medicinal chemists to explore. Recent publications have described synthetic strategies for accessing related compounds and have explored their potential applications in preclinical studies.

One particularly interesting area of research involves using 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol as a starting material for the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By modifying the structure of this compound to improve its binding affinity for specific kinases, researchers aim to develop drugs that can modulate these pathways effectively.

Another emerging application is in the field of neurology. Preliminary studies suggest that derivatives of 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol may have potential as treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The rigid structure of the cyclobutane ring could facilitate interactions with protein targets involved in these conditions, while the amino and phenyl groups provide opportunities for further optimization.

The synthesis of 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol presents unique challenges due to its complex architecture. However, advances in synthetic methodology have made it increasingly feasible to access such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and ring-closing metathesis have been particularly useful in constructing the cyclobutane core and introducing the desired substituents.

Future research is likely to focus on expanding the chemical space explored by derivatives of 3-amino-3-(3,5-dimethylphenyl)cyclobutan-1-ol. This includes exploring new synthetic routes to improve efficiency and yield, as well as investigating novel biological targets where this scaffold may show promise. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, 2229273–99–6 is a compound with significant potential in pharmaceutical research due to its unique structural features and versatility as a scaffold for drug development. The combination of a rigid cyclobutane core with functionalizable amino and phenyl groups makes it an attractive candidate for further exploration in various therapeutic areas. As our understanding of biological targets improves and new synthetic techniques emerge, 222927–99–6 and its derivatives are likely to play an increasingly important role in addressing unmet medical needs.